![molecular formula C18H19N3O3S B7480006 2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide](/img/structure/B7480006.png)
2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide is a chemical compound that has been the subject of scientific research in recent years. This compound is known to have potential applications in various fields, including medicine, biotechnology, and pharmacology.
Scientific Research Applications
2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide has been studied for its potential applications in various fields. In medicine, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its anti-inflammatory and analgesic properties. In biotechnology, it has been used as a tool to study protein-protein interactions. In pharmacology, it has been studied for its potential use as a drug delivery system.
Mechanism of Action
The mechanism of action of 2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide is not fully understood. However, it is known to inhibit the activity of certain enzymes, including proteases and kinases. This inhibition leads to the disruption of various cellular processes, including cell division and protein synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have anti-cancer, anti-inflammatory, and analgesic effects. It has also been shown to affect the activity of various enzymes and proteins in cells, leading to changes in cellular processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide in lab experiments is its ability to inhibit the activity of specific enzymes and proteins. This makes it a useful tool for studying various cellular processes. However, one limitation is that the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide. One direction is to further investigate its potential as an anti-cancer agent. Another direction is to study its potential as a drug delivery system. Additionally, more research is needed to fully understand its mechanism of action and its effects on cellular processes. Finally, it may be useful to explore the potential of this compound in other fields, such as biotechnology and pharmacology.
Synthesis Methods
The synthesis of 2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide involves the reaction of 2-ethylbenzamide with cyanogen bromide and sodium sulfite. The resulting product is then treated with sodium hydroxide and chloromethyl methyl ether to obtain the final product. This method has been optimized to achieve high yields and purity of the compound.
properties
IUPAC Name |
2-[(2-cyanophenyl)sulfonyl-methylamino]-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S/c1-3-14-8-4-6-10-16(14)20-18(22)13-21(2)25(23,24)17-11-7-5-9-15(17)12-19/h4-11H,3,13H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZMAOVXBUSRYAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN(C)S(=O)(=O)C2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.